Cas no 1523618-18-9 (6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)

• Product Name: 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride
• CAS No: 1523618-18-9
• MF: C₅H₁₀Cl₂N₄
• MW: 197.06569814682
• MDL: MFCD27987994
• CID: 3165366
• PubChem ID: 91663967
• Update Time: 2025-06-08

6-(Aminomethyl)pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride
• 6-(aminomethyl)pyrimidin-4-amine;dihydrochloride
• CS-0120564
• 6-(AMINOMETHYL)PYRIMIDIN-4-AMINE 2HCL
• AKOS025405276
• YKC61818
• SB55935
• 6-(aminomethyl)pyrimidin-4-aminedihydrochloride
• DB-155823
• 1523618-18-9
• 6-Amino-4-(aminomethyl)pyrimidine dihydrochloride
• AS-34394
• MFCD27987994

• MDL： MFCD27987994
• Inchi： 1S/C5H8N4.2ClH/c6-2-4-1-5(7)9-3-8-4;;/h1,3H,2,6H2,(H2,7,8,9);2*1H
• InChI Key： VAXJTQFQBBDZFQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC(=CC=1CN)N

Computed Properties

• Exact Mass: 196.0282517g/mol
• Monoisotopic Mass: 196.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride

Introduction to 6-(Aminomethyl)pyrimidin-4-amine Dihydrochloride (CAS No. 1523618-18-9)

6-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS No. 1523618-18-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Aminopyrimidine-6-carbaldehyde dihydrochloride, is a derivative of pyrimidine, a fundamental building block in nucleic acids and various biologically active molecules. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents.

The molecular formula of 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride is C7H10N4·2HCl, with a molecular weight of approximately 208.09 g/mol. The compound exists as a white crystalline solid and is highly soluble in water, making it suitable for various aqueous-based reactions and formulations. Its solubility and stability are crucial factors in its application in drug discovery and development processes.

Recent advancements in medicinal chemistry have highlighted the potential of 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride in the development of new drugs targeting various diseases. One notable area of research is its use as a precursor for the synthesis of antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The ability to modulate viral replication through specific interactions with viral enzymes makes these derivatives promising candidates for further clinical evaluation.

In addition to antiviral applications, 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride has been explored for its potential in cancer therapy. Research has demonstrated that certain derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation, such as kinases and proteases. These findings suggest that the compound could be a valuable starting point for the development of novel anticancer drugs with improved efficacy and reduced side effects.

The pharmacological properties of 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride have also been investigated in the context of neurological disorders. Studies have shown that some derivatives can cross the blood-brain barrier and exhibit neuroprotective effects, making them potential candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate neurotransmitter systems and reduce oxidative stress are key mechanisms underlying these neuroprotective effects.

The synthesis of 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride involves several well-established chemical reactions, including alkylation, reduction, and salt formation. The process typically starts with the reaction of 4-chloropyrimidine with an appropriate amine to form the substituted pyrimidine derivative. Subsequent steps involve the introduction of the aminomethyl group and the formation of the dihydrochloride salt to achieve the final product. The synthetic route is highly reproducible and can be scaled up for industrial production.

The safety profile of 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride has been extensively studied to ensure its suitability for pharmaceutical applications. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, as with any new chemical entity, thorough safety evaluations are essential before advancing to clinical trials.

In conclusion, 6-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS No. 1523618-18-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, solubility properties, and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting viral infections, cancer, and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for future advancements in drug discovery and development.